4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole

• IUPAC Name: 4-fluoro-3-(4-prop-2-ynylpiperazin-1-yl)sulfonyl-1H-indole
• InChI: InChI=1S/C15H16FN3O2S/c1-2-6-18-7-9-19(10-8-18)22(20,21)14-11-17-13-5-3-4-12(16)15(13)14/h1,3-5,11,17H,6-10H2
• InChI Key: TTYOBZSRRBMBHV-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)S(=O)(=O)C2=CNC3=C2C(=CC=C3)F
• Molecular Formula: C15H16FN3O2S
• Molecular Weight: 321.4 g/mol

Description

The compound “4-fluoro-3-{[4-(prop-2-yn-1-yl)piperazin-1-yl]sulfonyl}-1H-indole” is a complex organic molecule that contains several functional groups. It has an indole group, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The indole group is substituted at the 3-position with a sulfonyl group, which is itself substituted with a piperazine ring. The piperazine ring is substituted with a prop-2-yn-1-yl group. Additionally, the benzene ring of the indole group is substituted at the 4-position with a fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthetic route would depend on the starting materials available and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The indole and piperazine rings would likely contribute to the rigidity of the molecule, while the prop-2-yn-1-yl group would introduce some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the fluorine atom might be susceptible to nucleophilic aromatic substitution reactions, while the alkyne group could potentially undergo addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl group might increase its polarity, potentially affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug molecule, it might interact with biological targets such as enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it were a drug molecule, its safety profile would need to be thoroughly evaluated through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its intended use. If it were a drug molecule, future research might focus on optimizing its properties for better efficacy and safety.